(4-Fluorophenyl)(4-(4-methoxyphenylcarbonothioyl)piperazin-1-yl)methanethione

• IUPAC Name: [4-(4-fluorobenzenecarbothioyl)piperazin-1-yl]-(4-methoxyphenyl)methanethione
• InChI: InChI=1S/C19H19FN2OS2/c1-23-17-8-4-15(5-9-17)19(25)22-12-10-21(11-13-22)18(24)14-2-6-16(20)7-3-14/h2-9H,10-13H2,1H3
• InChI Key: BUUUQHVDKWUGRF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=S)N2CCN(CC2)C(=S)C3=CC=C(C=C3)F
• Molecular Formula: C19H19FN2OS2
• Molecular Weight: 374.5 g/mol

Description

The compound "(4-Fluorophenyl)(4-(4-methoxyphenylcarbonothioyl)piperazin-1-yl)methanethione" is a chemical entity that has not been directly described in the provided papers. However, the papers do discuss related compounds with similar structural motifs, such as fluorophenyl groups, piperazine rings, and thiophene moieties, which are often synthesized for their potential biological activities and applications in material science and pharmaceuticals .

Synthesis Analysis

The synthesis of related compounds involves various chemical reactions, including electrochemical oxidation, Michael addition, and condensation reactions. For instance, electrochemical syntheses of arylthiobenzazoles were carried out by the oxidation of 1-(4-(4-hydroxyphenyl)piperazin-1-yl)ethanone in the presence of nucleophiles . Another example is the synthesis of chiral piperazines with potential as cocaine abuse therapeutic agents, which involved the synthesis of optically pure phenyl-substituted piperazines and their evaluation for binding affinity . The synthesis of substituted thiophenes, which are structurally related to the compound , was reported using a reaction with dry ethanol and orthophosphoric acid .

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated using various spectroscopic techniques and X-ray diffraction studies. For example, the crystal structure of a substituted thiophene was determined using a Bruker X8 Proteum diffractometer equipped with Cu Kα radiation . Similarly, the structure of a tert-butyl piperazine carboxylate was confirmed by single crystal XRD data, showing that it crystallized in the monoclinic crystal system .

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of related compounds include electrochemical reactions, Michael addition, and condensation reactions. The electrochemical synthesis is based on the generation of reactive intermediates like p-quinone imine, which then participate in further reactions . The condensation reactions are typically used to join two or more molecules to form a larger molecule with a new covalent bond, as seen in the synthesis of the tert-butyl piperazine carboxylate .

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds are characterized by their spectral data, crystallography, and biological activity evaluations. For instance, substituted thiophenes have shown a wide spectrum of biological activities and applications in material science . The piperazine derivatives have been evaluated for potential antiarrhythmic activity , and the tert-butyl piperazine carboxylate was screened for its in vitro antibacterial and anthelmintic activity .

Scientific Research Applications

Synthesis and Antimicrobial Activities

Research has investigated the synthesis of novel compounds incorporating (4-Fluorophenyl)(4-(4-methoxyphenylcarbonothioyl)piperazin-1-yl)methanethione structures and their antimicrobial activities. For instance, novel 1,2,4-triazole derivatives containing a piperazine nucleus have been synthesized, starting from 1-(2-methoxyphenyl)piperazine or ethyl 4-(4-amino-2-fluorophenyl)piperazine-1-carboxylate. These compounds were evaluated for their antimicrobial, antioxidant, antiurease, and anti α-glucosidase activities, showing promising results. The enzyme inhibitory potentials of these compounds were further validated through molecular docking, indicating their significant potential in antimicrobial applications (Mermer et al., 2018).

Antimycobacterial and Antifungal Activities

Another study synthesized fluorinated benzothiazolo imidazole compounds, including structures similar to (4-Fluorophenyl)(4-(4-methoxyphenylcarbonothioyl)piperazin-1-yl)methanethione, which demonstrated promising antimicrobial activity. The synthesized compounds were treated with various anilines and piperazine, leading to different derivatives that exhibited significant anti-microbial activities, highlighting their potential use in developing new antimicrobial agents (Sathe et al., 2011).

Radiopharmaceutical Synthesis

In the context of radiopharmaceutical applications, the compound has been explored for the synthesis of no-carrier-added fluorine-18 labeled GBR 12909, a dopamine reuptake inhibitor. This involves complex synthetic routes starting from 4-fluoro-4′-[18F]fluorobenzophenone, demonstrating the compound's utility in developing specific and high-affinity inhibitors for dopamine reuptake, valuable in neurological research and diagnostics (Haka & Kilbourn, 1990).

Synthesis of Antiviral Agents

The compound's derivatives have also been characterized as potent inhibitors of HIV-1 attachment, indicating their significant potential in antiviral therapy. Research has shown that modifying and substituting the piperazine ring, as in the structure of (4-Fluorophenyl)(4-(4-methoxyphenylcarbonothioyl)piperazin-1-yl)methanethione, plays a critical role in enhancing the pharmacophore's activity against HIV-1, providing a pathway for developing new antiviral drugs (Wang et al., 2009).